molecular formula C8H7ClN2 B8793390 3-Chloro-1H-indol-4-amine

3-Chloro-1H-indol-4-amine

Cat. No.: B8793390
M. Wt: 166.61 g/mol
InChI Key: FXSNYOXDMVSVLO-UHFFFAOYSA-N
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Description

3-Chloro-1H-indol-4-amine is a useful research compound. Its molecular formula is C8H7ClN2 and its molecular weight is 166.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7ClN2

Molecular Weight

166.61 g/mol

IUPAC Name

3-chloro-1H-indol-4-amine

InChI

InChI=1S/C8H7ClN2/c9-5-4-11-7-3-1-2-6(10)8(5)7/h1-4,11H,10H2

InChI Key

FXSNYOXDMVSVLO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)NC=C2Cl)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Stannous chloride (4.59 g, 20.36 mmol) is added to a solution of 3-chloro-4-nitroindole in 50 mL of ethanol. The reaction is heated to 45° C. and stirred for 1.5 hours. The reaction is cooled to room temperature and treated with 1 M aqueous sodium hydroxide solution. This mixture is extracted with ethyl acetate. The combined organic extracts are dried over magnesium sulfate, filtered and the solvents removed by rotary evaporation. The crude residue is purified via silica gel column chromatography using 15% ethyl acetate/hexanes as the eluent. The appropriate fractions are combined and the solvents removed by rotary evaporation to yield 0.466 g of 4-amino-3-chloroindole as an off-white solid (55% yield).
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